Cas no 54228-09-0 (1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol)

1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol structure
54228-09-0 structure
Product name:1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol
CAS No:54228-09-0
MF:C23H22O13
MW:506.412988185883
CID:373666
PubChem ID:171325

1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 2,5-furandione and 1,2-propanediol
    • benzene-1,3-dicarboxylic acid,furan-2,5-dione,propane-1,2-diol,terephthalic acid
    • 54228-09-0
    • Inchi: InChI=1S/2C8H6O4.C4H2O3.C3H8O2/c9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;5-3-1-2-4(6)7-3;1-3(5)2-4/h2*1-4H,(H,9,10)(H,11,12);1-2H;3-5H,2H2,1H3
    • InChI Key: AGVCLYWJSIVMSL-UHFFFAOYSA-N
    • SMILES: CC(CO)O.C1=CC(=CC(=C1)C(=O)O)C(=O)O.C1=CC(=CC=C1C(=O)O)C(=O)O.C1=CC(=O)OC1=O

Computed Properties

  • Exact Mass: 506.106
  • Monoisotopic Mass: 506.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 5
  • Complexity: 498
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 233Ų

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